2-(3,4-Dichloro-phenyl)-5-oxo-pentanoic acid methyl ester

• Molecular Formula: C12H12Cl2O3
• Molecular Weight: 275.12 g/mol
• IUPAC Name: methyl 2-(3,4-dichlorophenyl)-5-oxopentanoate
• InChI: InChI=1S/C12H12Cl2O3/c1-17-12(16)9(3-2-6-15)8-4-5-10(13)11(14)7-8/h4-7,9H,2-3H2,1H3
• InChI Key: LNNFQCPTKIEVJL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCC=O)C1=CC(=C(C=C1)Cl)Cl

Description

2-(3,4-Dichloro-phenyl)-5-oxo-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In analogy to the procedure described for the synthesis of 2-(3,4-dichloro-phenyl)-4-oxo-butyric acid methyl ester (example 2, step 1) the title compounds was prepared from 3,4-dichloro-phenyl-acetic acid methyl ester (commercially available), and 3-bromopropionaldehyde dimethylacetal and subsequent treatment with HCl aq. MS (m/e): 274.1/276.1 (MH+).